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Compound of Interest

Compound Name: Allyl lactate

Cat. No.: B1347069

An In-depth Technical Guide to the Safe Handling of Allyl Lactate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Allyl Lactate (also known as Lactic acid, allyl ester). The information presented
is compiled from various scientific sources and safety data sheets of related compounds to
provide a thorough understanding of the potential hazards and safe handling procedures.

Chemical and Physical Properties

Allyl lactate is a clear, colorless, and mobile liquid.[1] A summary of its key physical and
chemical properties is provided below.
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Property Value Source
Synonyms Lactic acid, allyl ester [1]
Appearance Clear, colorless, mobile liquid [1]

175-176 °C at 740 mm Hg; 79

Boiling Point °C at 25 mm Hg; 60 °C at 8 [1]
mm Hg

Density 1.0452 g/cm3 at 20 °C [1]

Refractive Index 1.4369 at 20 °C [1]

Toxicological Data

Specific toxicological data for Allyl Lactate is not readily available. However, data for the

general class of lactate esters and the parent compound, lactic acid, provide valuable insights

into its potential toxicity.

Toxicity . Source and
: Value Species Route
Endpoint Remarks
Acute Oral [2] (Data for
o > 2000 mg/kg Rat Oral
Toxicity (LD50) lactate esters)
Acute Inhalation ] [2] (Data for
o > 5000 mg/m3 Rat Inhalation
Toxicity (LC50) lactate esters)
3] (Data for L(+)-
Acute Dermal ) [ ](. . ©
o > 2000 mg/kg bw  Rabbit Dermal Lactic acid, 2-
Toxicity (LD50)
hour exposure)
Skin [2] (Inference
Irritation/Corrosio  Potential irritant Dermal from lactate
n esters)
Eye [2] (Inference
Irritation/Corrosio  Potential irritant Ocular from lactate

n

esters)
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Hazard Identification and GHS Classification

While a specific GHS classification for Allyl Lactate is not available, based on the data for
related compounds, it should be handled as a substance with the following potential hazards:

o Skin Irritation: May cause skin irritation.
o Eye Irritation: May cause serious eye irritation.

o Flammability: The flammability of Allyl Lactate is not explicitly stated, but given its organic
nature, it should be kept away from heat, sparks, and open flames.

Handling and Storage

Handling:

e Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.

Avoid breathing vapors or mists.

Wash hands thoroughly after handling.
Storage:

o Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents and strong acids or
bases.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Wash contaminated clothing
before reuse. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse mouth with water. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.

Accidental Release and Firefighting Measures

Accidental Release:

suitable container for disposal.

Firefighting:

Ensure adequate ventilation.

Remove all sources of ignition.

Do not let the product enter drains.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
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o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish
flames.

o Wear self-contained breathing apparatus (SCBA) and full protective gear.

Experimental Protocols

The following are summaries of standard methodologies for key toxicological experiments.
These are provided as a reference for the type of testing that would be conducted to determine
the specific hazards of Allyl Lactate.

Acute Oral Toxicity (LD50) - OECD Guideline 423:

This method is used to determine the median lethal dose (LD50) of a substance after a single
oral administration. A stepwise procedure is used with a limited number of animals (typically
rats). The study starts with a dose expected to be non-lethal. Depending on the outcome
(survival or death), the dose for the next animal is adjusted up or down. Observations of the
animals are made for at least 14 days to monitor for signs of toxicity and mortality. The LD50
value is then estimated from the results.

Acute Dermal Irritation/Corrosion - OECD Guideline 404:

This test evaluates the potential of a substance to cause skin irritation or corrosion.[4][5][6] A
small amount of the test substance (0.5 mL for liquids) is applied to a shaved patch of skin on a
single animal (typically a rabbit) and covered with a gauze patch for a specified period (usually
4 hours).[7] The skin is then observed for signs of erythema (redness) and edema (swelling) at
specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[4][7] The severity of the
reactions is scored, and the substance is classified based on the persistence and severity of
the skin lesions.[4]

Acute Eye Irritation/Corrosion - OECD Guideline 405:

This method assesses the potential of a substance to cause eye irritation or corrosion.[8][9][10]
[11] A small, single dose of the substance (0.1 mL for liquids) is instilled into the conjunctival
sac of one eye of an animal (typically a rabbit), with the other eye serving as a control.[11][12]
The eyes are examined for effects on the cornea, iris, and conjunctiva at specific time points
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(e.g., 1, 24, 48, and 72 hours) after instillation.[12] The severity of any lesions is scored to
determine the irritant or corrosive potential of the substance.[12]

Visualizations
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Caption: Workflow for handling an Allyl Lactate spill.
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Caption: Personal Protective Equipment for handling Allyl Lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Allyl lactate safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347069#allyl-lactate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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